Cas no 2680790-60-5 (4-(2,2,2-trifluoroacetamido)-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680790-60-5
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 5649429
• PubChem ID: 165911608
• Update Time: 2025-05-25

4-(2,2,2-trifluoroacetamido)-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 2680790-60-5
• EN300-28276566
• 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C8H8F3NO4/c9-8(10,11)4(13)12-6-1-7(2-6,5(14)15)16-3-6/h1-3H2,(H,12,13)(H,14,15)
• InChI Key： PJEMJWWJLFOZAB-UHFFFAOYSA-N
• SMILES： FC(C(NC12COC(C(=O)O)(C1)C2)=O)(F)F

Computed Properties

• Exact Mass: 239.04054222g/mol
• Monoisotopic Mass: 239.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Research Brief on 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2680790-60-5)

4-(2,2,2-trifluoroacetamido)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2680790-60-5) is a novel bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique oxabicyclo[2.1.1]hexane scaffold, which is increasingly being explored for its potential in drug discovery due to its structural rigidity and ability to modulate biological targets. The trifluoroacetamido moiety further enhances its pharmacological properties, making it a promising candidate for the development of new therapeutics.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in targeting specific enzymes or receptors. The compound's bicyclic structure is particularly noteworthy for its ability to mimic transition states or inhibit key biological pathways, which is critical in the design of enzyme inhibitors or modulators. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure and confirm its stability under physiological conditions.

One of the key findings from recent research is the compound's potential as a precursor for the development of covalent inhibitors. The trifluoroacetamido group can act as a reactive handle, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the design of inhibitors for proteases and kinases, which are important targets in cancer and inflammatory diseases. Preliminary in vitro studies have demonstrated promising inhibitory activity against selected enzymes, although further optimization is required to improve selectivity and potency.

In addition to its applications in covalent inhibition, 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid has also been investigated for its role in fragment-based drug discovery. Its compact and rigid structure makes it an ideal fragment for screening against a variety of biological targets. Fragment-based approaches have identified several lead compounds derived from this scaffold, with potential applications in central nervous system (CNS) disorders and infectious diseases. Computational modeling and molecular docking studies have provided insights into the binding modes of these fragments, guiding further medicinal chemistry efforts.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the carboxylic acid moiety and exploring alternative substituents to enhance pharmacokinetic properties. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 4-(2,2,2-trifluoroacetamido)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery. Ongoing research aims to further elucidate its mechanisms of action and expand its applications to a broader range of therapeutic areas. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics.